Cas no 817177-72-3 (1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate)

1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate structure
817177-72-3 structure
Product name:1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate
CAS No:817177-72-3
MF:C3H10N6O3
MW:178.14989900589
CID:703319
PubChem ID:71420862

1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate
    • 4,5-dimethyl-1,5-dihydrotetrazol-1-ium-1-amine,nitrate
    • 817177-72-3
    • 1-Amino-4,5-dimethyl-4,5-dihydro-1H-tetrazol-1-ium nitrate
    • DTXSID80840042
    • Inchi: InChI=1S/C3H9N5.NO3/c1-3-7(2)5-6-8(3)4;2-1(3)4/h3H,4H2,1-2H3;/q;-1/p+1
    • InChI Key: UKYPISCGNUXJBU-UHFFFAOYSA-O
    • SMILES: CC1[NH+](N=NN1C)N.[N+](=O)([O-])[O-]

Computed Properties

  • Exact Mass: 178.08143820g/mol
  • Monoisotopic Mass: 178.08143820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų

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